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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline

Cat. No.: B181746 Get Quote

Essential Safety and Handling Guide for 4-
Methoxy-3,5-dimethylaniline
This guide provides critical safety, handling, and disposal information for 4-Methoxy-3,5-
dimethylaniline, a compound utilized in advanced scientific research. Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks

associated with this aromatic amine.

Health and Safety Data
A critical aspect of chemical safety is the quantitative data that defines its physical, chemical,

and toxicological properties. The following tables summarize the key available data for 4-
Methoxy-3,5-dimethylaniline.

Physical and Chemical Properties

Property Value Source

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

CAS Number 39785-37-0 [1]
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Hazard Classification

Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.

Acute Toxicity, Dermal Toxic in contact with skin.

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Acute Toxicity, Inhalation Toxic if inhaled.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against potential exposure when

handling 4-Methoxy-3,5-dimethylaniline. The following table summarizes the required PPE.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[2][3]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[2][4]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific conditions.[2]

Experimental Protocols and Safe Handling
A systematic approach to handling 4-Methoxy-3,5-dimethylaniline is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[5]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.[6]

Step 2: Handling the Compound

Ventilation: All handling of 4-Methoxy-3,5-dimethylaniline should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[2]

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Step 3: Post-Handling Procedures

Decontamination: Thoroughly clean the work area after handling is complete.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan
Proper disposal of 4-Methoxy-3,5-dimethylaniline and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Streams
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Waste Type Disposal Procedure

Solid 4-Methoxy-3,5-dimethylaniline
Collect in a clearly labeled, sealed, and

appropriate hazardous waste container.

Solutions containing 4-Methoxy-3,5-

dimethylaniline

Collect in a labeled, sealed, and appropriate

solvent waste container. The container should

be designated for organic waste.[5]

Contaminated Labware (e.g., pipette tips,

gloves)

Place in a designated solid hazardous waste

container.[5]

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[5]

Segregation: Do not mix incompatible waste streams.[5]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.

Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company. Contact a licensed professional waste disposal service to dispose of this material.

[2]

Visualizing the Workflow
To further clarify the procedural steps, the following diagram illustrates the operational and

disposal workflow for handling 4-Methoxy-3,5-dimethylaniline.
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Operational and Disposal Workflow for 4-Methoxy-3,5-dimethylaniline
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Caption: Operational and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methoxy-3,5-dimethylaniline | C9H13NO | CID 4166097 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. capotchem.cn [capotchem.cn]

3. datasheets.scbt.com [datasheets.scbt.com]

4. tandfonline.com [tandfonline.com]

5. benchchem.com [benchchem.com]

6. diplomatacomercial.com [diplomatacomercial.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-Methoxy-
3,5-dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181746#personal-protective-equipment-for-handling-
4-methoxy-3-5-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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